Cas no 1332648-67-5 (3-[(3-Methoxypropoxy)methyl]phenylboronic acid)

• Product Name: 3-[(3-Methoxypropoxy)methyl]phenylboronic acid
• CAS No: 1332648-67-5
• MF: C₁₁H₁₇BO₄
• MW: 224.061283826828
• CID: 5071175
• PubChem ID: 61532811
• Update Time: 2024-11-07

3-[(3-Methoxypropoxy)methyl]phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 3-[(3-Methoxypropoxy)methyl]phenylboronic acid
• [3-(3-methoxypropoxymethyl)phenyl]boronic acid
• (3-((3-Methoxypropoxy)methyl)phenyl)boronic acid
• starbld0042747
• E81944
• 1332648-67-5
• AKOS010794835
• BS-35333

• Inchi： 1S/C11H17BO4/c1-15-6-3-7-16-9-10-4-2-5-11(8-10)12(13)14/h2,4-5,8,13-14H,3,6-7,9H2,1H3
• InChI Key： ANFQBCMDKQWTSS-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=C(B(O)O)C=1)CCCOC

Computed Properties

• Exact Mass: 224.1219892 g/mol
• Monoisotopic Mass: 224.1219892 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.9
• Molecular Weight: 224.06